Cas no 1806540-67-9 (Methyl 2-bromo-4-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Methyl 2-bromo-4-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1806540-67-9
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4795732
• Update Time: 2025-06-10

Methyl 2-bromo-4-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H15BrO4/c1-3-18-12(15)7-5-9-4-6-10(11(14)8-9)13(16)17-2/h4,6,8H,3,5,7H2,1-2H3
• InChI Key： NMWHLUSRSBDWIE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C=CC(=C1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Additional information on Methyl 2-bromo-4-(3-ethoxy-3-oxopropyl)benzoate

Introduction to Methyl 2-bromo-4-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1806540-67-9)

Methyl 2-bromo-4-(3-ethoxy-3-oxopropyl)benzoate, with the CAS registry number 1806540-67-9, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a bromine substituent, and an ethoxy-acetyl group. Its structural complexity makes it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The synthesis of Methyl 2-bromo-4-(3-ethoxy-3-oxopropyl)benzoate typically involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the regioselectivity and scalability of this compound's production.

In terms of applications, Methyl 2-bromo derivatives have been extensively studied for their potential in drug discovery. The bromine substituent serves as an excellent leaving group, facilitating nucleophilic substitutions that are crucial in medicinal chemistry. Recent studies have highlighted its role as a precursor in the development of kinase inhibitors and anti-inflammatory agents. For example, researchers at the University of California have demonstrated that derivatives of this compound can modulate key signaling pathways involved in cancer progression.

The ethoxy-acetyl group in Methyl 2-bromo compounds adds another layer of functionality, enabling interactions with biological systems through hydrogen bonding and lipophilic interactions. This feature has made it particularly useful in the design of prodrugs and drug delivery systems. A notable example is its application in enhancing the bioavailability of anti-cancer agents by improving their solubility and permeability across biological membranes.

From a materials science perspective, Methyl 2-bromo compounds are being explored for their potential in polymer chemistry and nanotechnology. Their ability to undergo controlled polymerization reactions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. Recent research at MIT has focused on using these compounds as building blocks for self-healing polymers, which could revolutionize industries ranging from electronics to automotive manufacturing.

In conclusion, Methyl 2-bromo derivatives like CAS No. 1806540-67-9 represent a promising class of compounds with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new avenues for their utilization, underscoring their importance in advancing modern science and technology.